Cas no 117710-99-3 (3-Dodecen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI))
117710-99-3 structure
Product Name:3-Dodecen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI)
CAS No:117710-99-3
MF:C13H21F3O
MW:250.300454854965
CID:200424
PubChem ID:6443370
Update Time:2025-04-19
3-Dodecen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 3-Dodecen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI)
- (Z)-1,1,1-trifluoro-4-methyldodec-3-en-2-one
- 117710-99-3
-
- Inchi: 1S/C13H21F3O/c1-3-4-5-6-7-8-9-11(2)10-12(17)13(14,15)16/h10H,3-9H2,1-2H3/b11-10-
- InChI Key: PPCWLYNDROOQBI-KHPPLWFESA-N
- SMILES: FC(C(/C=C(/C)\CCCCCCCC)=O)(F)F
Computed Properties
- Exact Mass: 250.15453
- Monoisotopic Mass: 250.15444978g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
3-Dodecen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI) Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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